1,1,1-Trifluoro-3-[(9-methylpurin-6-yl)amino]-2-phenylpropan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,1,1-Trifluoro-3-[(9-methylpurin-6-yl)amino]-2-phenylpropan-2-ol, commonly known as MRS2500, is a selective antagonist of the P2Y1 receptor. It belongs to the class of purinergic receptor antagonists and is widely used in scientific research studies.
Mechanism of Action
MRS2500 acts as a selective antagonist of the P2Y1 receptor, which is a G protein-coupled receptor that is activated by ADP. By blocking the P2Y1 receptor, MRS2500 inhibits the downstream signaling pathways that are activated by ADP, leading to reduced platelet aggregation and vascular smooth muscle contraction.
Biochemical and Physiological Effects:
MRS2500 has been shown to have a number of biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to reduce platelet aggregation and inhibit ADP-induced platelet activation. MRS2500 has also been shown to reduce vascular smooth muscle contraction and induce vasodilation.
Advantages and Limitations for Lab Experiments
MRS2500 is a highly selective antagonist of the P2Y1 receptor and has been extensively used in scientific research studies. Its high selectivity and potency make it a valuable tool for investigating the role of P2Y1 receptors in various physiological processes. However, one limitation of MRS2500 is its relatively short half-life, which may limit its effectiveness in certain experimental settings.
Future Directions
There are a number of future directions for research involving MRS2500. One area of interest is the role of P2Y1 receptors in cardiovascular disease, including atherosclerosis and thrombosis. MRS2500 may also have potential therapeutic applications in the treatment of these conditions. Additionally, further research is needed to elucidate the precise mechanisms of action of MRS2500 and its effects on other physiological processes.
Synthesis Methods
MRS2500 can be synthesized using a multi-step process that involves the reaction of 2-amino-6-chloropurine with 2,2,2-trifluoroethanol in the presence of a base. The resulting intermediate is then reacted with phenylpropan-2-ol and purified to obtain the final product.
Scientific Research Applications
MRS2500 is commonly used in scientific research studies to investigate the role of P2Y1 receptors in various physiological processes. It has been shown to be effective in blocking the effects of ADP, a potent platelet activator, and reducing platelet aggregation. MRS2500 has also been used to study the effects of P2Y1 receptor activation on vascular smooth muscle contraction and relaxation.
properties
IUPAC Name |
1,1,1-trifluoro-3-[(9-methylpurin-6-yl)amino]-2-phenylpropan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N5O/c1-23-9-22-11-12(20-8-21-13(11)23)19-7-14(24,15(16,17)18)10-5-3-2-4-6-10/h2-6,8-9,24H,7H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYJYJAWSXTOFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C(N=CN=C21)NCC(C3=CC=CC=C3)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.